Cas no 893406-82-1 (3-Isoxazolemethanamine,5-butyl-)

• Product Name: 3-Isoxazolemethanamine,5-butyl-
• CAS No: 893406-82-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 714536
• PubChem ID: 45117974
• Update Time: 2025-04-19

3-Isoxazolemethanamine,5-butyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,5-butyl-
• 893406-82-1
• (5-butylisoxazol-3-yl)methylamine
• SCHEMBL1456678
• (5-Butylisoxazol-3-yl)methanamine
• (5-BUTYL-1,2-OXAZOL-3-YL)METHANAMINE
• EN300-1154383
• XHEROXYTKVONSN-UHFFFAOYSA-N
• CS-0253790

• Inchi： 1S/C8H14N2O/c1-2-3-4-8-5-7(6-9)10-11-8/h5H,2-4,6,9H2,1H3
• InChI Key： XHEROXYTKVONSN-UHFFFAOYSA-N
• SMILES： O1C(=CC(CN)=N1)CCCC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų